Cas no 24623-38-9 (1,3-dichloro-5-methoxyisoquinoline)

• Product Name: 1,3-dichloro-5-methoxyisoquinoline
• CAS No: 24623-38-9
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• CID: 2103707
• PubChem ID: 21889829
• Update Time: 2025-10-19

1,3-dichloro-5-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-5-methoxyisoquinoline
• SCHEMBL1317916
• MFCD27948010
• 24623-38-9
• AS-84004
• DA-30278
• EN300-395248
• AT20881
• SY297675

• Inchi： 1S/C10H7Cl2NO/c1-14-8-4-2-3-6-7(8)5-9(11)13-10(6)12/h2-5H,1H3
• InChI Key： DHWYGSPWPQXKME-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=C(N=1)Cl)OC

Computed Properties

• Exact Mass: 226.9904692g/mol
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1,3-dichloro-5-methoxyisoquinoline

1,3-Dichloro-5-Methoxyisoquinoline: A Comprehensive Overview

1,3-Dichloro-5-methoxyisoquinoline, identified by the CAS number 24623-38-9, is a significant compound within the isoquinoline family. Isoquinolines are a class of heterocyclic organic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The compound's structure comprises a chlorinated isoquinoline ring with a methoxy group at the 5-position, which imparts unique chemical and biological properties.

The synthesis of 1,3-dichloro-5-methoxyisoquinoline has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, a study published in the Journal of Organic Chemistry highlighted the use of palladium-catalyzed coupling reactions to construct the isoquinoline framework with high yield and selectivity.

In terms of chemical properties, 1,3-dichloro-5-methoxyisoquinoline exhibits notable stability under physiological conditions due to its aromaticity and electron-withdrawing substituents. This stability makes it a promising candidate for drug delivery systems. Additionally, the compound's ability to form hydrogen bonds with biomolecules has been leveraged in designing bioactive molecules targeting specific proteins.

The biological activity of 1,3-dichloro-5-methoxyisoquinoline has been a focal point of recent research. Studies have demonstrated its potential as an anti-inflammatory agent by inhibiting cyclooxygenase enzymes. Furthermore, its antifungal properties have been explored in agricultural applications, where it shows promise as a natural alternative to synthetic fungicides.

In the field of materials science, 1,3-dichloro-5-methoxyisoquinoline has been utilized as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these structures enhances their porosity and stability, making them suitable for gas storage and catalysis.

Safety considerations are paramount when handling CAS No. 24623-38-9. Although it is not classified as a hazardous chemical under standard conditions, proper precautions should be taken during synthesis and handling to prevent exposure. Occupational Safety and Health Administration (OSHA) guidelines recommend using personal protective equipment (PPE) such as gloves and goggles when working with this compound.

The latest research trends indicate a growing interest in exploring the pharmacokinetics and bioavailability of 1,3-dichloro-5-methoxyisoquinoline. Preclinical studies are underway to assess its absorption, distribution, metabolism, and excretion (ADME) properties in vivo. These studies are crucial for determining its suitability as an orally active drug candidate.

In conclusion, 1,3-dichloro-5-methoxyisoquinoline, CAS No. 24623-38-9 represents a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure and favorable biological properties continue to drive innovative research directions. As advancements in synthetic methodologies and biological assessments unfold, this compound is poised to play an increasingly significant role in both academic research and industrial applications.